Cas no 1594496-53-3 (3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1594496-53-3
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 5703794
• PubChem ID: 102856932
• Update Time: 2025-08-03

3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid
• 1594496-53-3
• MFCD32014257
• 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoicacid
• SY339547
• EN300-1451905
• CID 102856932
• Benzenepropanoic acid, 3-chloro-2-fluoro-α-hydroxy-

• Inchi： 1S/C9H8ClFO3/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3,7,12H,4H2,(H,13,14)
• InChI Key： REJFLDDDJSWDKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(C(=O)O)O

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 364.7±37.0 °C(Predicted)
• pka: 3.63±0.12(Predicted)

Additional information on 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid

Research Briefing on 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid (CAS: 1594496-53-3)

In recent years, the compound 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid (CAS: 1594496-53-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest studies and applications related to this compound, highlighting its potential in drug development and therapeutic interventions.

The compound, characterized by its unique chloro-fluoro-phenyl and hydroxypropanoic acid moieties, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its utility in the development of novel enzyme inhibitors, particularly those targeting inflammatory pathways and metabolic disorders. Its structural features make it a promising candidate for further optimization and derivatization.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on specific kinases involved in autoimmune diseases. Researchers utilized molecular docking and in vitro assays to demonstrate its binding affinity and selectivity, paving the way for its potential use in targeted therapies. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting its efficacy in modulating immune responses.

Another notable application of 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid is in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its role as a scaffold for designing new antibiotics. The study synthesized several derivatives and evaluated their activity against drug-resistant bacterial strains, with some compounds exhibiting potent antibacterial effects. This underscores the versatility of the compound in addressing global health challenges such as antimicrobial resistance.

In addition to its therapeutic potential, the compound has also been studied for its pharmacokinetic properties. A 2022 investigation in Drug Metabolism and Disposition examined its metabolic stability and bioavailability, providing critical insights for future formulation development. The findings indicated favorable absorption profiles, though further optimization may be required to enhance its half-life in vivo.

Looking ahead, researchers are exploring the compound's applicability in combination therapies and nanotechnology-based drug delivery systems. Preliminary data from ongoing studies suggest that its incorporation into nanoparticle formulations could improve targeting and reduce off-target effects, thereby enhancing therapeutic outcomes.

In conclusion, 3-(3-Chloro-2-fluorophenyl)-2-hydroxypropanoic acid (CAS: 1594496-53-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, highlight its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms and expand its therapeutic utility.